Cas no 2228161-25-7 (tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228161-25-7
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• CID: 6433889
• PubChem ID: 165785914
• Update Time: 2025-06-09

tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-ylcarbamate
• 2228161-25-7
• EN300-1884993
• tert-butyl N-methyl-N-[2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C13H20N2O3S/c1-9-14-10(7-19-9)13(5,8-16)15(6)11(17)18-12(2,3)4/h7-8H,1-6H3
• InChI Key： BDEKGGRNUYIOHZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.11946368g/mol
• Monoisotopic Mass: 284.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228161-25-7 and Product Name: Tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-ylcarbamate

The compound with the CAS number 2228161-25-7 and the product name Tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a thiazole moiety in its structure is particularly noteworthy, as thiazole derivatives are widely recognized for their diverse pharmacological properties.

Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The specific substitution pattern in the compound Tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-ylcarbamate enhances its interaction with biological targets, making it a promising candidate for further investigation. The tert-butyl group and the N-methyl substituents contribute to the stability and bioavailability of the molecule, while the 1-oxopropan-2-ylcarbamate moiety introduces a functional group that can participate in various biochemical reactions.

Recent research in medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. The compound in question has been designed to leverage the synergistic effects of its various functional groups. The thiazole ring is known to exhibit significant pharmacological activity, particularly in the context of infectious diseases and cancer. Studies have shown that thiazole derivatives can inhibit enzymes and receptors involved in pathogenic processes, making them valuable candidates for therapeutic intervention.

In particular, the substitution at the 4-position of the thiazole ring with a methyl group enhances its binding affinity to biological targets. This modification has been shown to improve the compound's ability to interact with enzymes such as carbonic anhydrase, which is implicated in various metabolic disorders. Additionally, the presence of an N-methyl group at the nitrogen atom of the carbamate moiety contributes to the compound's overall stability and bioavailability.

The tert-butyl group, which is attached to the carbamate nitrogen, serves multiple purposes. It not only increases the hydrophobicity of the molecule but also prevents unwanted side reactions by sterically hindering reactive sites. This structural feature is particularly important in drug design, as it helps to ensure that the compound remains stable under physiological conditions and does not undergo degradation that could reduce its efficacy.

Current research efforts are focused on understanding how structural modifications can be used to enhance the pharmacological properties of thiazole derivatives. The compound Tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yl)-1-oxopropan-2-ylcarbamate is being evaluated for its potential use in treating various diseases, including those caused by bacterial infections and certain types of cancer. Preliminary studies have shown promising results in vitro, indicating that this compound can inhibit the growth of pathogenic microorganisms and induce apoptosis in cancer cells.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. The compound under discussion has undergone rigorous testing to assess its safety and efficacy. In vitro studies have been conducted using various cell lines to evaluate its cytotoxicity and potential therapeutic effects. These studies have revealed that the compound exhibits low toxicity at therapeutic concentrations while maintaining high efficacy against target pathogens.

One of the key advantages of this compound is its ability to interact with multiple biological targets simultaneously. This polypharmacological approach has been shown to be effective in treating complex diseases by addressing multiple pathways involved in pathogenesis. The combination of structural features such as the thiazole ring, methyl groups, and carbamate moiety makes this compound a versatile tool for drug discovery.

The future direction of research on this compound will likely involve further optimization of its structure to enhance its pharmacological properties. Techniques such as computational modeling and high-throughput screening will be employed to identify additional modifications that can improve its efficacy and reduce potential side effects. Additionally, preclinical studies will be conducted to evaluate its safety profile before moving into human clinical trials.

In conclusion, the compound with CAS number 2228161-25-7 and product name Tert-butyl N-methyl-N-2-(2-methyl-1,3-thiazol-4-yi)-1-o-propan--y-lcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for treating various diseases, including those caused by bacterial infections and certain types of cancer. Ongoing research efforts are focused on optimizing its structure to enhance its pharmacological properties and moving it towards clinical development.